Cas no 2228668-22-0 (4-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)oxane-4-carboxylic acid)

• Product Name: 4-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)oxane-4-carboxylic acid
• CAS No: 2228668-22-0
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6085129
• PubChem ID: 165823571
• Update Time: 2025-05-21

4-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)oxane-4-carboxylic acid
• EN300-1902287
• 4-(1-{[(tert-butoxy)carbonyl](methyl)amino}ethyl)oxane-4-carboxylic acid
• 2228668-22-0

• Inchi： 1S/C14H25NO5/c1-10(15(5)12(18)20-13(2,3)4)14(11(16)17)6-8-19-9-7-14/h10H,6-9H2,1-5H3,(H,16,17)
• InChI Key： VCCFTVDAWRTZTC-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(CC1)C(C)N(C(=O)OC(C)(C)C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1Ų

Additional information on 4-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)oxane-4-carboxylic acid

4-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)oxane-4-carboxylic acid: A Comprehensive Overview

4-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)oxane-4-carboxylic acid, with the CAS number 2228668-22-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, often referred to as TBOC-methyl-amino ethyl oxane carboxylic acid, has garnered attention due to its unique structural properties and potential applications in drug design and development. Recent studies have highlighted its role in various biochemical pathways, making it a subject of extensive research.

The structure of this compound is characterized by a central oxane ring, which is a six-membered cyclic ether. Attached to this ring is a carboxylic acid group at the 4-position, which plays a crucial role in its chemical reactivity and biological activity. The substituent at the 1-position of the ethyl group includes a tert-butoxy carbonyl (t-Boc) group and a methyl amino group, which contribute to the molecule's stability and functionality. This combination of functional groups makes it an ideal candidate for exploring various synthetic pathways and biological interactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using environmentally friendly methods. Researchers have employed catalytic asymmetric synthesis to produce enantiomerically pure derivatives, which are essential for studying stereochemical effects in biological systems. These methods not only enhance the yield but also reduce the environmental footprint, aligning with current green chemistry initiatives.

In terms of pharmacological applications, 4-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)oxane-4-carboxylic acid has shown promise as a precursor for drug delivery systems. Its ability to form stable amide bonds makes it suitable for conjugation with therapeutic agents, enhancing their bioavailability and targeting efficiency. Additionally, studies have demonstrated its potential as a building block for peptide-based drugs, where its structural versatility can be exploited to design molecules with enhanced pharmacokinetic profiles.

The t-Boc group in this compound serves as a protecting group for the amino functionality, which is critical during synthesis to prevent unwanted side reactions. This feature has made it a valuable intermediate in peptide synthesis, where precise control over functional groups is essential. Recent research has also explored the use of this compound in click chemistry reactions, leveraging its reactivity to form stable covalent bonds under mild conditions.

From an analytical perspective, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to characterize this compound with high precision. These techniques have provided insights into its molecular structure and stereochemistry, aiding in the development of novel synthetic strategies. Furthermore, computational chemistry methods have been utilized to predict its interactions with biological targets, offering valuable insights into its potential therapeutic applications.

In conclusion, 4-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)oxane-4-carboxylic acid (CAS No: 2228668-22-0) represents a versatile molecule with significant potential in both academic research and industrial applications. Its unique structure and functional groups make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing chemical science and therapeutic development.